Cas no 117738-77-9 (2-Chloro-4-cyanobenzoic acid)

• Product Name: 2-Chloro-4-cyanobenzoic acid
• CAS No: 117738-77-9
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD11036377
• CID: 1057253
• Update Time: 2025-06-08

2-Chloro-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyanobenzoic acid
• 2-Chlor-4-cyan-benzoesaeure
• 2-chloro-4-cyano-benzoic acid
• 4-[4-cyano-2-[2-(4-fluoro-1-naphthyl)propanoylamino]phenyl]butanoic acid
• 4-Cyano-2-[[2-(4-fluoro-1-naphthalenyl)-1-oxopropyl]amino]benzenebutanoic acid
• 4-cyano-2-chlorobenzoic acid
• ONO AE3 208
• ONO-AE3-208
• Benzoic acid, 2-chloro-4-cyano-
• NSC28694
• Benzoicacid,2-chloro-4-cyano-
• VTROYYKGGOPEPS-UHFFFAOYSA-N
• FCH886345
• 5509AJ
• TRA0013804
• AK150302
• SY021876
• AX8268951

• MDL： MFCD11036377
• Inchi： 1S/C8H4ClNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： VTROYYKGGOPEPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 180.99300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Experimental Properties

• Boiling Point: 338.1±27.0℃/760mmHg
• PSA: 61.09000
• LogP: 1.90988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-4-cyanobenzoic acid

2-Chloro-4-cyanobenzoic Acid (CAS No. 117738-77-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4-cyanobenzoic acid (CAS No. 117738-77-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique structural properties and potential applications. This compound is characterized by the presence of a chloro group and a cyano group on a benzoic acid backbone, which imparts it with distinct chemical reactivity and biological activity.

The molecular formula of 2-chloro-4-cyanobenzoic acid is C₈H₄ClNO₂, and its molecular weight is approximately 185.58 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 165 to 167°C, making it suitable for various synthetic and analytical procedures.

In the realm of organic synthesis, 2-chloro-4-cyanobenzoic acid serves as a valuable building block for the preparation of more complex molecules. The presence of the chloro and cyano functional groups provides multiple handles for further chemical modifications. For instance, the chloro group can be readily substituted with various nucleophiles to introduce new functionalities, while the cyano group can be converted into other functional groups such as carboxylic acids, amides, or alcohols through established chemical transformations.

The biological activity of 2-chloro-4-cyanobenzoic acid has been a subject of extensive research in recent years. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-chloro-4-cyanobenzoic acid demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that this compound could be used as a lead structure for the design of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-chloro-4-cyanobenzoic acid has also been investigated for its potential anticancer activity. Research conducted by a team at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These results highlight the potential of 2-chloro-4-cyanobenzoic acid-based compounds as anticancer agents.

In addition to its therapeutic applications, 2-chloro-4-cyanobenzoic acid has found utility in materials science and nanotechnology. The unique electronic properties conferred by the cyanobenzoic acid moiety make it an attractive candidate for the development of functional materials with applications in sensors, photovoltaics, and catalysis. For instance, a recent study published in Advanced Materials demonstrated that thin films prepared from derivatives of 2-chloro-4-cyanobenzoic acid-based polymers exhibited excellent photoluminescence properties and could be used as efficient light-emitting diodes (LEDs).

The synthesis of 2-chloro-4-cyanobenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chlorobenzonitrile with carbon dioxide under high pressure to form the desired product. Another approach involves the condensation of 2-chloroaniline with cyanoacetic acid followed by oxidative decarboxylation. These synthetic strategies provide chemists with flexible options to tailor the production process based on specific requirements.

In conclusion, 2-chloro-4-cyanobenzoic acid (CAS No. 117738-77-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique structural features make it an attractive building block for synthetic chemistry and a promising lead structure for drug discovery. Ongoing research continues to uncover new aspects of its biological activity and potential applications, solidifying its importance in various scientific disciplines.